N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea

• IUPAC Name: 1-benzyl-3-[(1,5-dimethylpyrazol-3-yl)methyl]thiourea
• InChI: InChI=1S/C14H18N4S/c1-11-8-13(17-18(11)2)10-16-14(19)15-9-12-6-4-3-5-7-12/h3-8H,9-10H2,1-2H3,(H2,15,16,19)
• InChI Key: XVVNHYWLJSIKNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)CNC(=S)NCC2=CC=CC=C2
• Molecular Formula: C14H18N4S
• Molecular Weight: 274.39 g/mol

Description

N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea, also known as DMPT, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPT is a derivative of pyrazole and thiourea and is primarily used as a feed additive in the aquaculture industry. However, recent research has shown that DMPT has numerous other applications, including in the fields of medicine, agriculture, and environmental science.

Mechanism of Action

N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea exerts its effects through various mechanisms, depending on the application. In medicine, N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea has been shown to inhibit the production of inflammatory cytokines, reducing inflammation and pain. In agriculture, N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea acts as a growth promoter, stimulating the production of growth hormone in livestock and fish. In environmental science, N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea improves soil quality by increasing the availability of nutrients and improving soil structure.
Biochemical and Physiological Effects:
N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea has been shown to have various biochemical and physiological effects, depending on the application. In medicine, N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea has been shown to reduce inflammation and pain, making it a promising candidate for the treatment of inflammatory diseases. In agriculture, N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea improves the growth rate and overall health of livestock and fish, leading to increased productivity and profitability. In environmental science, N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea improves soil quality, leading to increased crop yields and improved soil health.

Advantages and Limitations for Lab Experiments

N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea has several advantages and limitations for use in lab experiments. One of the main advantages is its high purity, which allows for accurate and reproducible results. N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea is its potential toxicity, which must be taken into account when designing experiments. Additionally, N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea may have different effects on different organisms, which must be considered when interpreting results.

Future Directions

There are several potential future directions for research on N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea. In medicine, further studies are needed to determine the efficacy and safety of N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea as a treatment for inflammatory diseases. In agriculture, more research is needed to determine the optimal dosage and application of N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea as a feed additive. In environmental science, further studies are needed to determine the long-term effects of N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea on soil health and crop productivity. Additionally, research is needed to determine the potential environmental impacts of N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea use, particularly in aquatic environments.
In conclusion, N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea has been extensively studied for its potential applications in medicine, agriculture, and environmental science. N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea exerts its effects through various mechanisms, depending on the application. N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea has several advantages and limitations for use in lab experiments, and there are several potential future directions for research on N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea.

Scientific Research Applications

N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea has been extensively studied for its potential applications in various fields. In medicine, N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea has been shown to possess anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs. In agriculture, N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea has been used as a feed additive for livestock and fish, improving their growth rate and overall health. In environmental science, N-benzyl-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea has been studied for its potential use as a soil conditioner, improving soil quality and plant growth.